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Scientific Context of Bisnoryangonin

Bisnoryangonin is a natural styrylpyrone compound. One identified source is the mushroom Gymnopilus
spectabilis [1]. A closely related derivative, 11-methoxy-bisnoryangonin, has been investigated for its

potential bioactivities.

Research indicates that styrylpyrone compounds, like kavain found in Kava root, are associated with effects
on the nervous system, such as anesthetic, sedative, and anxiolytic properties [2] [3]. Other styrylpyrones
from mushrooms have shown a range of important biological effects, including anti-diabetic, anti-

oxidative, anti-platelet, anti-inflammatory, anti-cancer, and antiviral activities [2] [3].

Engineering a Biosynthetic Pathway

A significant scientific achievement relevant to your query is the de novo biosynthesis of 11-methoxy-
bisnoryangonin in a laboratory strain of E. coli [2] [3]. This process creates a "synthetic" supply of the
compound through microbial fermentation, bypassing the need for extraction from natural plant or

mushroom sources.

The engineered biosynthetic pathway in E. coli uses a simple carbon source like glucose to produce the

target compound. The following diagram outlines the key steps and genes involved in this process.
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The experimental protocol for this microbial production is summarized below:

Experimental Summary for Microbial Production [2] [3]

Aspect Description

Objective De novo production of 11-methoxy-bisnoryangonin from glucose in E. coli.

Host Strain Engineered E. coli ACOSL1 (an L-tyrosine overproducing strain).

Key Genes PET-opT5M plasmid: optal (TAL), sam5 (C3H), com (COMT). pET22-4P plasmid:
4cl2nt (4CL), pnpks (SPS).

Culture Minimal glucose medium with ampicillin & kanamycin; 24-hour culture.

Conditions

Key Production titer of 52.8 mg/L, an 8.5-fold increase over the parental strain.

Achievement
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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